4-phenyl-4-[(3-pyridinylcarbonyl)hydrazono]butanoic acid

• IUPAC Name: (4E)-4-phenyl-4-(pyridine-3-carbonylhydrazinylidene)butanoic acid
• InChI: InChI=1S/C16H15N3O3/c20-15(21)9-8-14(12-5-2-1-3-6-12)18-19-16(22)13-7-4-10-17-11-13/h1-7,10-11H,8-9H2,(H,19,22)(H,20,21)/b18-14+
• InChI Key: ZSSUMXZVYKBDAP-NBVRZTHBSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=NNC(=O)C2=CN=CC=C2)CCC(=O)O
• Isomeric SMILES: C1=CC=C(C=C1)/C(=N/NC(=O)C2=CN=CC=C2)/CCC(=O)O
• Molecular Formula: C16H15N3O3
• Molecular Weight: 297.31 g/mol

Description

4-phenyl-4-[(3-pyridinylcarbonyl)hydrazono]butanoic acid, also known as PPBA, is a synthetic compound that has been extensively researched for its potential therapeutic applications. PPBA belongs to the class of hydrazones, which are compounds that contain a hydrazone functional group (-N=N-) and have been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 4-phenyl-4-[(3-pyridinylcarbonyl)hydrazono]butanoic acid is not fully understood, but it is believed to act by inhibiting the growth and proliferation of cancer cells. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, which may contribute to its anti-cancer activity.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase. This compound has also been found to exhibit antioxidant activity, which may contribute to its anti-cancer effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-phenyl-4-[(3-pyridinylcarbonyl)hydrazono]butanoic acid in lab experiments is its high potency and specificity. This compound has been found to exhibit significant anti-cancer activity at relatively low concentrations, making it a promising candidate for further development. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which may limit its bioavailability and efficacy.

Future Directions

There are several future directions for research on 4-phenyl-4-[(3-pyridinylcarbonyl)hydrazono]butanoic acid. One area of interest is in the development of more effective methods for synthesizing this compound and related hydrazones. Another area of research is in the identification of the specific molecular targets of this compound, which may provide insights into its mechanism of action. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in animal models and clinical trials, in order to determine its potential as a therapeutic agent for cancer and other diseases.

Synthesis Methods

4-phenyl-4-[(3-pyridinylcarbonyl)hydrazono]butanoic acid can be synthesized by reacting 3-pyridinecarboxaldehyde with 4-phenylbutyric acid hydrazide in the presence of a suitable catalyst. The reaction proceeds through the formation of a Schiff base intermediate, which is subsequently reduced to yield this compound.

Scientific Research Applications

4-phenyl-4-[(3-pyridinylcarbonyl)hydrazono]butanoic acid has been studied for its potential therapeutic applications in various fields of science. One of the most promising areas of research is in the treatment of cancer. Studies have shown that this compound exhibits significant anti-cancer activity against a range of cancer cell lines, including breast, lung, and colon cancer.